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Compound of Interest

Compound Name: 4-(2,5-Diethoxyphenyl)morpholine

CAS No.: 91290-69-6

Cat. No.: B14354784

Get Quote

Target Validation Guide: 4-(2,5-
Diethoxyphenyl)morpholine
Executive Summary: The N-Aryl Morpholine
Scaffold
4-(2,5-Diethoxyphenyl)morpholine represents a classic "privileged structure" in medicinal

chemistry. The N-aryl morpholine core, decorated with alkoxy substitutions (2,5-diethoxy),

creates a lipophilic, electron-rich motif capable of engaging multiple hydrophobic pockets.

In high-throughput screening (HTS), this compound class frequently appears as a hit for two

distinct biological targets:

Sigma-1 Receptor (S1R): The morpholine nitrogen mimics the protonatable amine required

for the S1R pharmacophore, while the diethoxy-phenyl ring satisfies the hydrophobic bulk

requirements.
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Kinase Inhibitors: The morpholine oxygen can act as a hydrogen bond acceptor in the hinge

region of certain kinases (e.g., PI3K, ALK).

This guide compares the validation performance of 4-(2,5-Diethoxyphenyl)morpholine
against standard reference probes (PRE-084, Haloperidol, Gefitinib) to determine its true

mechanism of action (MoA).

Mechanistic Comparison: Product vs. Alternatives
To validate the target of 4-(2,5-Diethoxyphenyl)morpholine, one must compare its binding

profile and functional potency against "Gold Standard" alternatives.

Table 1: Comparative Profile of N-Aryl Morpholine
Probes & Controls
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Analyst Insight: The 2,5-diethoxy substitution pattern on the phenyl ring significantly increases

lipophilicity compared to unsubstituted morpholines. This suggests enhanced CNS penetration

but also a higher risk of non-specific binding (NSB) in assay buffers. Validation requires the

inclusion of 0.1% BSA or detergents to mitigate NSB.

Target Validation Workflow
The following diagram outlines the logical flow for deconvoluting the target of this probe,

distinguishing between a GPCR/Chaperone hit (Sigma-1) and an Enzymatic hit (Kinase).

Phenotypic Hit:
4-(2,5-Diethoxyphenyl)morpholine

Step 1: In Silico Docking
(S1R vs Kinase Hinge)
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Kinase Selectivity
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 Confirm Engagement

Click to download full resolution via product page

Figure 1: Decision tree for validating N-aryl morpholine probes. The primary path (solid lines)

assumes a Sigma-1 Receptor hypothesis based on structural precedence.

Experimental Protocols
To publish a validation study for this compound, you must generate data using these self-

validating protocols.

Protocol A: Sigma-1 Receptor Competition Binding
Assay
Objective: Determine the affinity (

) of 4-(2,5-Diethoxyphenyl)morpholine relative to Haloperidol.
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Materials:

Membrane Source: Guinea pig brain homogenates or Jurkat cell membranes (high S1R

density).

Radioligand: (+)-[

H]Pentazocine (Specific Activity ~30 Ci/mmol).

Non-Specific Binding (NSB) Blocker: 10 µM Haloperidol.

Buffer: 50 mM Tris-HCl, pH 7.4.

Methodology:

Preparation: Dilute 4-(2,5-Diethoxyphenyl)morpholine in DMSO (10-point curve: 1 nM to

10 µM). Final DMSO concentration < 1%.

Incubation: Mix 100 µL membrane prep (20 µg protein) + 50 µL [

H]Pentazocine (3 nM final) + 50 µL Test Compound.

Equilibrium: Incubate for 120 minutes at 37°C. Note: S1R kinetics are slow; shorter times

yield underestimated affinities.

Termination: Rapid filtration through GF/B filters pre-soaked in 0.5% Polyethyleneimine

(PEI). Critical: PEI reduces filter binding of the lipophilic morpholine probe.

Analysis: Measure radioactivity via liquid scintillation. Calculate

and convert to

using the Cheng-Prusoff equation.

Validation Criteria:

The

must be stable across three independent runs.
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If

> 1 µM, reject S1R as the primary target and proceed to Protocol B (Kinase Profiling).

Protocol B: Cellular Thermal Shift Assay (CETSA)
Objective: Prove the compound engages the target inside the cell, differentiating it from

promiscuous aggregators.

Methodology:

Treatment: Treat live cells (e.g., HEK293) with 10 µM 4-(2,5-Diethoxyphenyl)morpholine
for 1 hour.

Heating: Aliquot cells into PCR tubes and heat at a gradient (37°C to 67°C) for 3 minutes.

Lysis: Lyse cells using freeze-thaw cycles (avoid detergents that denature the protein).

Separation: Centrifuge at 20,000 x g for 20 mins. Soluble fraction contains stabilized protein.

Detection: Western Blot using anti-Sigma-1 Receptor antibody.

Result: A shift in the melting curve (

) compared to DMSO control confirms physical binding.

Comparative Performance Data (Reference Values)
When interpreting your results, use these literature-derived benchmarks for N-aryl morpholines.
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Compound Class
Representative
Structure

Target Affinity (

)
Functional Effect

Simple N-Aryl

Morpholine
4-Phenylmorpholine > 10,000 nM (Inactive) None

Alkoxy-Substituted

4-(2,5-

Diethoxyphenyl)morph

oline

Target: < 100 nM Modulator

N-Alkyl-N-Aryl Fenpropimorph
0.01 nM (High

Potency)

Fungicide / S1R

Ligand

Bridged Morpholine (+)-Pentazocine 3 nM Agonist

Interpretation: The "2,5-diethoxy" substitution is critical. The electron-donating ethoxy groups

increase the electron density of the phenyl ring, potentially enhancing cation-pi interactions

within the receptor binding pocket. If your experimental

is significantly weaker than 100 nM, the compound may require linker optimization (e.g., adding
an ethyl spacer between the nitrogen and the phenyl ring) to achieve "drug-like" potency.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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